Cas no 64-20-0 (Tetramethylammonium bromide)

• Product Name: Tetramethylammonium bromide
• CAS No: 64-20-0
• MF: C₄H₁₂BrN
• MW: 154.048780441284
• MDL: MFCD00011626
• CID: 33814
• PubChem ID: 24866694
• Update Time: 2025-04-18

Tetramethylammonium bromide Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium bromide
• TMAB
• (dimethylamino)-methymethobromide
• Ammonium, tetramethyl-, bromide
• Methanaminium, N,N,N-trimethyl-, bromide
• n,n,n-trimethyl-methanaminiubromide
• n,n,n-trimethylmethanaminiumbromide
• tetramethyl-ammoniubromide
• TETRAMETHYLAMMONIUM BROMIDE, FOR IPC
• TETRAMETHYLAMMONIUM BROMIDE, ELECTRO-CHE MICAL GRADE
• TETRAMETHYLAMMONIUM BROMIDE REAGENT (ACS)
• Tetramethylammoniumbromid
• Tetramethylammonium Bromide, Reagent
• Methyl, (dimethylamino)-, methobromide
• Tetramethylaminium·bromide
• Tetramethylazanium bromide
• Tetramethylammonium bromide100µg
• TBAB
• Ammonium,tetramethyl-, bromide (8CI)
• Methanaminium, N,N,N-trimethyl-, bromide (9CI)
• Methyl, (dimethylamino)-, methobromide (7CI)
• Tetramethylammonium bromide(6CI)
• N,N,N-Trimethylmethanaminium bromide
• Tetramethylammoniumbromide
• Tetramethyl ammonium bromide
• Methanaminium, N,N,N-trimethyl-, bromide (1:1)
• 6L9NE9609P
• Tetramethylammonium bromide, 98%
• C4H12N.Br
• C4H12BrN
• tetramethyl-ammonium bromide
• KSC491A9F
• tetramethylammonium io
• Ammonium tetramethyl bromide;
• D78250
• NSC148344
• tetramethylazanium;bromide
• NSC-148344
• N(C)(C)(C)C
• DDFYFBUWEBINLX-UHFFFAOYSA-M
• Q3645284
• AKOS000121849
• SCHEMBL99504
• STL477541
• DTXSID80883212
• TETRAMETHYLAMMONIUM BROMIDE???REAGENT (ACS)
• T0135
• J-524890
• JC10002
• CHEBI:55317
• EINECS 200-581-2
• Methanaminium,N,N-trimethyl-, bromide
• tetramethylammoniumbromid-
• CS-W018526
• HY-Y0658
• A834672
• UNII-6L9NE9609P
• NSC 148344
• LS-19048
• C4-H12-N.Br
• FT-0648912
• Ammonium tetramethyl bromide; (Tetramethylammonium bromide)
• TETRAMETHYLAMMONIUM BROMIDE;TETRAMETHYLAZANIUM BROMIDE;TMAB;Tetramethyl ammonium bromide
• 64-20-0
• MFCD00011626
• (Tetramethylammonium bromide)
• NS00078911
• Methyl, (dimethylamino), methobromide (7CI)
• DB-050354
• Methyl, (dimethylamino), methobromide
• DTXCID301022761
• Ammonium, tetramethyl, bromide
• Methanaminium, N,N,Ntrimethyl, bromide
• N,N,NTrimethylmethanaminium bromide
• 200-581-2

• MDL： MFCD00011626
• Inchi： 1S/C4H12N.BrH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1
• InChI Key： DDFYFBUWEBINLX-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)C
• BRN： 3620955

Computed Properties

• Exact Mass: 153.01500
• Monoisotopic Mass: 153.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals. Easily hygroscopic
• Density: 1,56 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: >360°C
• Flash Point: Not considered to be a fire hazard
• Refractive Index: 1.4379 (estimate)
• PH: 5.5-6.5 (100g/l, H2O)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 0.00000
• LogP: -2.67360
• Solubility: Soluble in water, slightly soluble in anhydrous alcohol, insoluble in ether
• Sensitiveness: Hygroscopic

Tetramethylammonium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H315,H319,H335
• Warning Statement： P261,P264,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S28-S36-S45-S37/39-S28A
• RTECS：BS7600000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25; R36/37/38
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Catalysts